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Compound of Interest

Compound Name: 4-Morpholineethanol-d4

CAS No.: 1185052-90-7

Cat. No.: B562281

Get Quote

For researchers, scientists, and drug development professionals, the precise and accurate

quantification of analytes in complex biological matrices is paramount. The use of stable

isotope-labeled internal standards in mass spectrometry-based bioanalysis is a cornerstone of

achieving reliable data. This in-depth technical guide focuses on 4-Morpholineethanol-d4, a

deuterated analog of 4-(2-Hydroxyethyl)morpholine, providing a comprehensive overview of its

commercial suppliers, technical specifications, and its critical role in modern analytical

workflows.

The Rationale for Deuterated Internal Standards in
Bioanalysis
In quantitative mass spectrometry, particularly Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), an ideal internal standard co-elutes with the analyte of interest and

exhibits similar ionization efficiency and extraction recovery. This allows for the correction of

variability that can be introduced during sample preparation, injection, and ionization. Stable

isotope-labeled compounds, such as those containing deuterium, are considered the gold

standard for internal standards. Their key advantages include:
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Near-Identical Physicochemical Properties: Deuterated compounds have virtually the same

chemical and physical properties as their non-deuterated counterparts, ensuring they behave

similarly during chromatographic separation and sample processing.

Distinct Mass-to-Charge Ratio (m/z): The mass difference imparted by the deuterium atoms

allows the mass spectrometer to distinguish between the analyte and the internal standard,

while their chemical similarity ensures they experience similar matrix effects.

Improved Accuracy and Precision: By compensating for variations in the analytical process,

deuterated internal standards significantly enhance the accuracy and precision of

quantitative methods.

4-Morpholineethanol-d4: A Key Reagent in
Pharmaceutical Research
4-Morpholineethanol-d4 (CAS No: 1185052-90-7) is the deuterated form of 4-(2-

Hydroxyethyl)morpholine. The parent compound is a morpholine derivative that has been

utilized in the synthesis of ester prodrugs of non-steroidal anti-inflammatory drugs (NSAIDs)

like naproxen.[1] The introduction of a morpholineethanol moiety can be a strategy to modify

the physicochemical properties of a drug, potentially enhancing its solubility or altering its

release profile.

Consequently, 4-Morpholineethanol-d4 serves as an invaluable tool for the quantitative

analysis of these prodrugs and their metabolites in biological samples during preclinical and

clinical development.

Commercial Suppliers and Technical Specifications
A critical first step for any research endeavor is the procurement of high-quality reagents.

Several reputable suppliers offer 4-Morpholineethanol-d4 for research purposes. The table

below provides a comparative overview of offerings from prominent vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Isotopic
Purity

Chemical
Purity

Available
Pack
Sizes

C/D/N

Isotopes

Inc.

4-(2-

Hydroxyeth

yl-

d4)morphol

ine

1185052-

90-7

C₆H₉D₄NO

₂

99 atom %

D[2]

Not

specified

0.1 g, 0.25

g[2]

LGC

Standards

4-(2-

Hydroxyeth

yl-

d4)morphol

ine

1185052-

90-7

C₆H₉D₄NO

₂

99 atom %

D[3]
min 98%[3] 0.1 g[3]

Pharmaffili

ates

4-

Morpholine

ethanol-d4

1185052-

90-7

C₆H₉D₄NO

₂

Not

specified

Not

specified
Inquire

Clearsynth

Labs Ltd.

4-

MORPHOL

INEETHAN

OL-D4

1185052-

90-7

C₆H₉D₄NO

₂

Not

specified

Not

specified
Inquire

Note: Isotopic and chemical purity are critical parameters. Researchers should always request

a Certificate of Analysis (CoA) from the supplier to obtain lot-specific data and ensure the

material meets the requirements of their analytical method.

Application in Bioanalytical Method Development: A
Workflow
The primary application of 4-Morpholineethanol-d4 is as an internal standard in LC-MS/MS

methods for the quantification of 4-(2-Hydroxyethyl)morpholine-containing analytes in biological

matrices such as plasma, urine, or tissue homogenates.

Below is a representative experimental workflow for the development of a robust and reliable

bioanalytical method.
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Experimental Workflow for Analyte Quantification using
4-Morpholineethanol-d4

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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